4-chloro-3-ethyl-1H-pyrazole
Overview
Description
4-Chloro-3-ethyl-1H-pyrazole is a five-membered heterocyclic aromatic compound, with the molecular formula C4H6ClN3. It is an important synthetic intermediate in the manufacture of pharmaceuticals, agrochemicals, and other specialty chemicals. This compound is a versatile building block for the synthesis of various heterocyclic compounds. It has been used in the synthesis of a variety of compounds, including pyrazolopyrimidines, pyrazolopyridines, and pyrazolotriazines. It is also used in the synthesis of pyrazoloazepines and pyrazolopyridazines.
Scientific Research Applications
4-Chloro-3-ethyl-1H-pyrazole has been studied extensively for its potential applications in a variety of scientific research fields. It has been used in the synthesis of various heterocyclic compounds, such as pyrazoloazepines, pyrazolopyrimidines, pyrazolopyridines, and pyrazolotriazines. It has also been used in the synthesis of pyrazolopyridazines and other heterocyclic compounds. Additionally, it has been used in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals.
Mechanism of Action
4-Chloro-3-ethyl-1H-pyrazole is believed to act as a pro-drug, meaning it is converted to an active form in the body. The exact mechanism of action of this compound is unclear, but it is thought to act as a substrate for various enzymes, such as cytochrome P450 and monoamine oxidases. Additionally, it may act as a competitive inhibitor of certain enzymes, such as adenylate cyclase.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is believed to interact with various enzymes and receptors, including cytochrome P450 and monoamine oxidases. It is also thought to act as a competitive inhibitor of adenylate cyclase. Additionally, it may have an effect on various metabolic pathways, such as the metabolism of fatty acids and carbohydrates.
Advantages and Limitations for Lab Experiments
4-Chloro-3-ethyl-1H-pyrazole has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and its reactivity makes it an ideal starting material for the synthesis of various heterocyclic compounds. Additionally, it is relatively stable and has a low toxicity profile. However, there are some limitations for its use in laboratory experiments. It is not very soluble in water, and its reactivity can make it difficult to control in some reactions.
Future Directions
There are several potential future directions for the use of 4-chloro-3-ethyl-1H-pyrazole. It could be used in the synthesis of more complex heterocyclic compounds, such as pyrazolopyridazines and pyrazoloazepines. It could also be used in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. Additionally, further research could be conducted to better understand its biochemical and physiological effects. Finally, it could be used as a tool to study the mechanism of action of various enzymes and receptors.
Synthesis Methods
4-Chloro-3-ethyl-1H-pyrazole can be synthesized by various methods. One of the most common methods is the reaction of ethyl chloroformate with hydrazine. This reaction produces this compound and ethyl formate as the main products. Other methods of synthesis include the reaction of ethyl chloroacetate with hydrazine, the reaction of ethyl chloroacetate with hydrazinium chloride, and the reaction of ethyl chloroacetate with hydrazoic acid.
properties
IUPAC Name |
4-chloro-5-ethyl-1H-pyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7ClN2/c1-2-5-4(6)3-7-8-5/h3H,2H2,1H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDGIOWYCNVULAB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=NN1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501308965 |
Source
|
| Record name | 4-Chloro-3-ethyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501308965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
15878-09-8 |
Source
|
| Record name | 4-Chloro-3-ethyl-1H-pyrazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=15878-09-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-3-ethyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501308965 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-chloro-3-ethyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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